Cas no 645413-89-4 (Naphtho[2,3-b]furan-4,9-diol (9CI))

• Product Name: Naphtho[2,3-b]furan-4,9-diol (9CI)
• CAS No: 645413-89-4
• MF: C₁₂H₈O₃
• MW: 200.190123558044
• CID: 961321
• PubChem ID: 45098167
• Update Time: 2025-04-19

Naphtho[2,3-b]furan-4,9-diol (9CI) Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-4,9-diol (9CI)
• benzo[f][1]benzofuran-4,9-diol
• DB-266085
• DTXSID60667673
• Naphtho[2,3-b]furan-4,9-diol(9ci)
• SCHEMBL12096481
• NAPHTHO[2,3-B]FURAN-4,9-DIOL
• 645413-89-4

• Inchi： 1S/C12H8O3/c13-10-7-3-1-2-4-8(7)11(14)12-9(10)5-6-15-12/h1-6,13-14H
• InChI Key： ZLNMFKYGGBXDJX-UHFFFAOYSA-N
• SMILES： OC1C2C(=CC=CC=2)C(O)=C2C=1C=CO2

Computed Properties

• Exact Mass: 200.047344113g/mol
• Monoisotopic Mass: 200.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans Naphthofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthofurans